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Compound of Interest

3-nitrobenzenesulfonic Acid
Compound Name:
Hydrate

Cat. No.: B3155184

An In-Depth Technical Guide to the Structure and Molecular Weight of 3-
Nitrobenzenesulfonic Acid Hydrate

Introduction

3-Nitrobenzenesulfonic acid, also known as m-nitrobenzenesulfonic acid, is a significant
organic compound widely utilized in industrial synthesis. It serves primarily as a mild oxidizing
agent and a key intermediate in the manufacturing of various dyes and pharmaceuticals.[1]
Like many polar organic compounds, 3-nitrobenzenesulfonic acid can incorporate water
molecules into its crystal structure to form hydrates. The presence and quantity of this "water of
crystallization" are not trivial; they directly impact the compound's molecular weight, stability,
solubility, and overall quality.[2]

For researchers, scientists, and drug development professionals, an accurate characterization
of the hydration state is paramount. An incorrect assumption about hydration can lead to
significant errors in stoichiometry, dosage calculations, and process validation. This guide
provides a comprehensive, field-proven framework for the structural and molecular weight
characterization of 3-nitrobenzenesulfonic acid hydrate, grounding its protocols in the
principles of scientific integrity and experimental causality.

Part 1: The Anhydrous Core Molecule
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Before delving into the hydrate, it is essential to understand the foundational molecule.
Anhydrous 3-nitrobenzenesulfonic acid is an aromatic compound characterized by a benzene
ring substituted with a sulfonic acid group (-SOsH) and a nitro group (-NO:2) at the meta (3-)

position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

